
N-Valerylglycine-13C2,15N: A Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Valerylglycine-13C2,15N

Cat. No.: B15608425 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential applications of N-Valerylglycine-13C2,15N, an isotopically

labeled form of N-valerylglycine. This document is intended to serve as a valuable resource for

researchers in the fields of metabolomics, drug metabolism, and clinical diagnostics.

Chemical Structure and Properties
N-Valerylglycine-13C2,15N is a stable isotope-labeled version of N-valerylglycine, a known

metabolite. The isotopic labels, two Carbon-13 atoms and one Nitrogen-15 atom, are

incorporated into the glycine moiety of the molecule. This labeling provides a distinct mass

shift, allowing the molecule to be used as an internal standard for quantitative analysis by mass

spectrometry or as a tracer in metabolic studies.

Below is a diagram illustrating the chemical structure of N-Valerylglycine-13C2,15N, with the

isotopically labeled atoms highlighted.

Figure 1: Chemical structure of N-Valerylglycine-13C2,15N.

Quantitative Data
The key physicochemical properties of N-Valerylglycine-13C2,15N are summarized in the

table below. This data is essential for accurate experimental design and data interpretation.
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Property Value Reference

Molecular Formula C₅¹³C₂H₁₃¹⁵NO₃ [1][2]

Molecular Weight 162.16 g/mol [1][2]

Isotopic Purity >95% [1]

Appearance White to Off-White Solid [1]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[1]

Synthesis and Characterization
The synthesis of N-Valerylglycine-13C2,15N involves the N-acylation of isotopically labeled

glycine ([¹³C₂,¹⁵N]-glycine) with valeryl chloride or a similar activated valeric acid derivative. The

general workflow for the synthesis and purification is outlined below.
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Figure 2: General workflow for the synthesis of N-Valerylglycine-13C2,15N.

Experimental Protocols
Synthesis of [¹⁵N]-Glycine (Illustrative Protocol):

A common method for the synthesis of ¹⁵N-labeled glycine is the amination of a haloacetic acid

with a ¹⁵N-labeled ammonia source.[3]

Chloroacetic acid is dissolved in an appropriate solvent.

A stoichiometric excess of [¹⁵N]-aqueous ammonia is added to the solution.
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The reaction mixture is stirred at a controlled temperature to facilitate the nucleophilic

substitution.

Upon completion, the solvent and excess ammonia are removed under reduced pressure.

The resulting crude [¹⁵N]-glycine is purified by recrystallization or ion-exchange

chromatography.

N-acylation of [¹³C₂,¹⁵N]-Glycine:

This protocol is adapted from general methods for the N-acylation of amino acids.

[¹³C₂,¹⁵N]-Glycine is dissolved in an aqueous alkaline solution (e.g., sodium hydroxide

solution).

The solution is cooled in an ice bath.

Valeryl chloride is added dropwise to the stirred solution, maintaining the alkaline pH by

simultaneous addition of NaOH solution.

After the addition is complete, the reaction mixture is stirred for an additional period at room

temperature.

The solution is then acidified with a mineral acid (e.g., HCl) to precipitate the N-
Valerylglycine-13C2,15N.

The crude product is collected by filtration, washed with cold water, and dried.

Further purification is achieved by recrystallization from a suitable solvent or by column

chromatography.

Characterization:

The identity and purity of the synthesized N-Valerylglycine-13C2,15N are confirmed by

standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the

overall structure, with the ¹³C spectrum showing characteristic shifts and couplings for the
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labeled carbon atoms. ¹⁵N NMR can also be used to confirm the position of the nitrogen

isotope.

Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the exact mass of

the molecule, consistent with the incorporation of the stable isotopes. The isotopic

enrichment can also be determined from the mass spectrum.

Applications in Research and Drug Development
Isotopically labeled amino acids and their derivatives are invaluable tools in various scientific

disciplines.[4][5][6] N-Valerylglycine-13C2,15N, in particular, has significant potential in the

following areas:

Metabolic Research
Tracer Studies: As a stable isotope-labeled compound, N-Valerylglycine-13C2,15N can be

administered to biological systems (in vitro or in vivo) to trace its metabolic fate.[7] This

allows researchers to study the pathways of N-acylglycine metabolism and their roles in

various physiological and pathological conditions.

Flux Analysis: By monitoring the incorporation of the labeled atoms into downstream

metabolites, researchers can quantify the flux through specific metabolic pathways.

Drug Development
Internal Standard for Pharmacokinetic Studies: In the development of drugs that are

metabolized to or interact with N-valerylglycine, the isotopically labeled compound serves as

an ideal internal standard for bioanalytical methods, such as LC-MS/MS. Its chemical and

physical properties are nearly identical to the unlabeled analyte, ensuring accurate

quantification in complex biological matrices.

Metabolite Identification: N-Valerylglycine-13C2,15N can be used to confirm the identity of

N-valerylglycine as a metabolite of a candidate drug.

The use of stable isotope-labeled compounds like N-Valerylglycine-13C2,15N offers a safe

and powerful approach to elucidating complex biological processes, contributing to

advancements in both basic science and pharmaceutical development.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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